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Compound of Interest

Compound Name: 3-(4-Methylthiazol-5-yl)acrylic acid

CAS No.: 933718-19-5

Cat. No.: B3307671

Get Quote

Executive Summary: The "Push-Pull" Architecture
This technical guide analyzes the physicochemical and electronic characteristics of 3-(4-
methylthiazol-5-yl)acrylic acid and its derivatives. These molecules represent a classic

Donor-

-Acceptor (D-

-A) system, where the electron-rich thiazole ring (stabilized by the inductive effect of the 4-
methyl group) acts as the donor, and the acrylic acid moiety serves as both the conjugated
bridge and the electron-withdrawing anchor.

Key Applications:

Nonlinear Optics (NLO): High second-order hyperpolarizability (

) due to efficient intramolecular charge transfer (ICT).

Medicinal Chemistry: A bioisostere scaffold for CDK9 inhibitors and antimicrobial agents.
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Optoelectronics: Tunable HOMO-LUMO gaps (3.0 – 3.8 eV) suitable for organic

semiconductor interfaces.

Molecular Design & Synthesis
The synthesis of 4-methylthiazole substituted acrylic acids relies on the Knoevenagel

Condensation, a robust carbon-carbon bond-forming reaction. This pathway is preferred over

Wittig olefination for industrial scaling due to higher atom economy and the avoidance of

triphenylphosphine oxide waste.
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Figure 1: Knoevenagel condensation pathway yielding the thermodynamically stable (E)-

isomer.

Detailed Experimental Protocol
Objective: Synthesis of (E)-3-(4-methylthiazol-5-yl)acrylic acid.

Reagent Prep: In a 250 mL round-bottom flask, dissolve 4-methylthiazole-5-carbaldehyde

(10 mmol, 1.27 g) in Pyridine (20 mL).
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Addition: Add Malonic acid (12 mmol, 1.25 g) and a catalytic amount of Piperidine (0.5 mL).

Reflux: Equip with a condenser and heat to reflux (approx. 115°C) for 5 hours. Monitor via

TLC (Mobile phase: 5% MeOH in DCM).

Quench: Cool the reaction mixture to

in an ice bath.

Acidification: Slowly add concentrated HCl dropwise until pH

2-3. A yellow/off-white precipitate will form immediately.

Purification: Filter the solid and wash with ice-cold water (

mL). Recrystallize from Ethanol/Water (9:1) to obtain needle-like crystals.

Yield Expectation: 75-85%

Melting Point: 248–250°C (Decomposes)

Electronic Structure & Properties
The electronic behavior of this scaffold is defined by the frontier molecular orbitals (FMOs). The

4-methyl group exerts a positive inductive effect (+I), raising the HOMO energy level, while the

carboxylic acid group lowers the LUMO, narrowing the band gap compared to unsubstituted

thiazole.

Frontier Orbital Analysis[1][2]
HOMO: Localized primarily on the thiazole ring and the sulfur lone pairs.

LUMO: Delocalized across the acrylic bridge and the carbonyl oxygen.

Consequence: Excitation triggers a charge shift from the heterocyclic ring to the carboxylic

tail, creating a large change in dipole moment (

).
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Quantitative Data Summary
Table 1: Electronic and Optical Parameters (Derived from DFT B3LYP/6-311++G(d,p) and

experimental correlation).

Parameter Value (Approx.) Significance

HOMO Energy -6.18 eV
Indicates oxidative stability;

suitable for hole transport.

LUMO Energy -2.55 eV

Low enough to accept

electrons in biological redox

cycles.

Band Gap (

)
3.63 eV

Absorption in the Near-UV

(UV-A); transparent in visible.

Dipole Moment (

)
4.5 - 5.2 D

High polarity facilitates

solubility in polar aprotic

solvents (DMSO).

(Abs) 310 - 325 nm

Bathochromic shift observed in

polar solvents

(Solvatochromism).

Hyperpolarizability (

)
esu

Indicates moderate NLO

activity (2nd Harmonic

Generation).

Nonlinear Optical (NLO) Mechanisms
For researchers in photonics, the thiazole-acrylic acid derivatives are candidates for frequency

doubling. The non-centrosymmetric packing (often induced by the hydrogen bonding of the -

COOH head group) is critical.

Structure-Property Relationship Flow
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Figure 2: The structural contributors to the nonlinear optical response.

Biological Relevance
While primarily an electronic material, the 4-methylthiazole acrylic acid motif is a validated

pharmacophore.

Mechanism: The acrylic acid moiety acts as a Michael acceptor, potentially forming covalent

bonds with cysteine residues in target enzymes (e.g., CDK9 or bacterial enzymes).

Solubility: The free acid is sparingly soluble in water but forms soluble salts with

sodium/potassium, improving bioavailability for in vitro assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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